Dihydrokainic acid

• CAS No.: 52497-36-6
• Product Name: Dihydrokainic acid
• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: (2S,3S,4R)-3-(carboxymethyl)-4-propan-2-ylpyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C10H17NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h5-7,9,11H,3-4H2,1-2H3,(H,12,13)(H,14,15)/t6-,7+,9-/m0/s1
• Standard InChIKey: JQPDCKOQOOQUSC-OOZYFLPDSA-N
• Isomeric SMILES: CC(C)[C@H]1CN[C@@H]([C@H]1CC(=O)O)C(=O)O
• SMILES: CC(C)C1CNC(C1CC(=O)O)C(=O)O
• Canonical SMILES: CC(C)C1CNC(C1CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: Dihydrokainic acid is an inhibitor of excitatory amino acid transporter 2 (EAAT2). EEAT2 exhibits anti-depressant-like activity --- an effect that is blocked by the AMPA receptor antagonist NBQX and the serotonin (5-HT) receptor subtype 5-HT1A antagonist WAY-100635. It also increases glutamate and serotonin levels and the expression of c-Fos in the dorsal raphe nucleus. It also impairs memory acquisition, consolidation, and retrieval.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: dihydrokainate; dihydrokainic acid
• Reference: 1. Arriza, J.L., Fairman, W.A., Wadiche, J.I., et al. Functional comparisons of three glutamate transporter subtypes cloned from human motor cortex. J. Neurosci. 14(9), 5559-5569 (1994).; 2. Gasull-Camós, J., Tarrés-Gatius, M., Artigas, F., et al. Glial GLT-1 blockade in infralimbic cortex as a new strategy to evoke rapid antidepressant-like effects in rats. Transl. Psychiatry 7(2), e1038 (2017).; 3. Gasull-Camós, J., Martínez-Torres, S., Tarrés-Gatius, M., et al. Serotonergic mechanisms involved in antidepressant-like responses evoked by GLT-1 blockade in rat infralimbic cortex. Neuropharmacology 139, 41-51 (2018).; 4. John, C.S., Smith, K.L., Van't Veer, A., et al. Blockade of astrocytic glutamate uptake in the prefrontal cortex induces anhedonia. Neuropsychopharmacology 37(11), 2467-2475 (2012).; 5. Tian, S.-W., Yu, X.-D., Cen, L., et al. Glutamate transporter GLT1 inhibitor dihydrokainic acid impairs novel object recognition memory performance in mice. Physiol. Behav. 199, 28-32 (2019).
• PubChem Compound: 107883
• Last Modified: Nov 11 2021